Cas no 442164-15-0 (1-Diazonio-3,3-dimethyl-4-oxopent-1-en-2-olate)

• Product Name: 1-Diazonio-3,3-dimethyl-4-oxopent-1-en-2-olate
• CAS No: 442164-15-0
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 2827769
• PubChem ID: 71363060
• Update Time: 2025-04-21

1-Diazonio-3,3-dimethyl-4-oxopent-1-en-2-olate Chemical and Physical Properties

Names and Identifiers

• 1-Diazonio-3,3-dimethyl-4-oxopent-1-en-2-olate
• 442164-15-0
• 1-diazo-3,3-dimethylpentane-2,4-dione
• DTXSID90786649

• Inchi： 1S/C7H10N2O2/c1-5(10)7(2,3)6(11)4-9-8/h4H,1-3H3
• InChI Key： HSSGXKXIDSIVOI-UHFFFAOYSA-N
• SMILES： O=C(C)C(C(C=[N+]=[N-])=O)(C)C

Computed Properties

• Exact Mass: 154.074227566Da
• Monoisotopic Mass: 154.074227566Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 36.1Ų